Cas no 1806944-31-9 (4-Chloro-2-(difluoromethyl)-5-nitropyridine-3-acetic acid)

• Product Name: 4-Chloro-2-(difluoromethyl)-5-nitropyridine-3-acetic acid
• CAS No: 1806944-31-9
• MF: C₈H₅ClF₂N₂O₄
• MW: 266.586107969284
• CID: 4807697
• Update Time: 2025-06-12

4-Chloro-2-(difluoromethyl)-5-nitropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-5-nitropyridine-3-acetic acid

• Inchi： 1S/C8H5ClF2N2O4/c9-6-3(1-5(14)15)7(8(10)11)12-2-4(6)13(16)17/h2,8H,1H2,(H,14,15)
• InChI Key： IBJQJHTVBIDYRI-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(F)F)C=1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 1.4
• Topological Polar Surface Area: 96

Additional information on 4-Chloro-2-(difluoromethyl)-5-nitropyridine-3-acetic acid

Comprehensive Overview of 4-Chloro-2-(difluoromethyl)-5-nitropyridine-3-acetic acid (CAS No. 1806944-31-9)

4-Chloro-2-(difluoromethyl)-5-nitropyridine-3-acetic acid (CAS No. 1806944-31-9) is a specialized nitropyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their biological activity and synthetic versatility. The presence of functional groups such as chloro, difluoromethyl, and nitro makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for nitropyridine-based compounds has surged due to their role in developing novel drug candidates and crop protection agents. Researchers are particularly interested in the 4-Chloro-2-(difluoromethyl)-5-nitropyridine-3-acetic acid structure because of its potential to modulate enzyme activity and interact with biological targets. Its unique combination of substituents allows for fine-tuning of physicochemical properties, which is critical in medicinal chemistry and agrochemical design.

The synthesis of CAS No. 1806944-31-9 involves multi-step organic reactions, including halogenation, nitration, and carboxylation. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural confirmation. This compound is often utilized in high-throughput screening (HTS) assays to identify bioactive molecules, aligning with the growing trend of AI-driven drug discovery and computational chemistry.

From an environmental perspective, the difluoromethyl group in 4-Chloro-2-(difluoromethyl)-5-nitropyridine-3-acetic acid has drawn attention due to its metabolic stability and potential to reduce environmental persistence compared to traditional analogs. This aligns with the increasing focus on green chemistry and sustainable synthesis practices in the chemical industry. Regulatory agencies and manufacturers are collaborating to optimize the ecological footprint of such compounds.

In the context of market trends, CAS No. 1806944-31-9 is part of a broader category of fine chemicals that cater to niche applications. The compound’s relevance in precision agriculture and personalized medicine underscores its importance in modern science. As the industry shifts toward custom synthesis and small-molecule libraries, this chemical is poised to play a pivotal role in innovation.

For researchers exploring structure-activity relationships (SAR), 4-Chloro-2-(difluoromethyl)-5-nitropyridine-3-acetic acid offers a versatile scaffold. Its electron-withdrawing and hydrogen-bonding capabilities make it a subject of interest in fragment-based drug design. Additionally, its compatibility with cross-coupling reactions expands its utility in constructing diverse molecular architectures.

In summary, CAS No. 1806944-31-9 represents a convergence of synthetic chemistry, biological research, and industrial applications. Its adaptability to emerging technologies like machine learning in chemistry and automated synthesis platforms ensures its continued relevance. As scientific inquiries evolve, this compound will remain a cornerstone in the development of next-generation solutions for health and agriculture.